Cas no 1889432-00-1 (1-(Pyrrolidin-2-ylmethyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(Pyrrolidin-2-ylmethyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1889432-00-1
• MF: C₈H₁₂N₄O₂
• MW: 196.206480979919
• MDL: MFCD29479128
• CID: 5046145
• PubChem ID: 115020592
• Update Time: 2023-08-25

1-(Pyrrolidin-2-ylmethyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(pyrrolidin-2-ylmethyl)-1H-1,2,3-triazole-4-carboxylic acid
• 1-(pyrrolidin-2-ylmethyl)triazole-4-carboxylic acid
• 1-(Pyrrolidin-2-ylmethyl)-1H-1,2,3-triazole-4-carboxylic acid

• MDL： MFCD29479128
• Inchi： 1S/C8H12N4O2/c13-8(14)7-5-12(11-10-7)4-6-2-1-3-9-6/h5-6,9H,1-4H2,(H,13,14)
• InChI Key： YVZWEQMNSIQWRB-UHFFFAOYSA-N
• SMILES： OC(C1=CN(CC2CCCN2)N=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• XLogP3: -2.7
• Topological Polar Surface Area: 80